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For researchers, scientists, and drug development professionals, demonstrating a thorough
consideration of alternatives to animal use is a critical and mandatory component of any
Institutional Animal Care and Use Committee (IACUC) protocol submission. Federal
regulations, including the Animal Welfare Act (AWA), require a written narrative detailing the
methods and sources consulted to determine that no viable alternatives exist for procedures
that may cause more than momentary or slight pain or distress to the animals.[1][2][3] This
guide provides a comparative framework for documenting the absence of alternatives,
contrasting a robust, compliant approach with a deficient, non-compliant one.

A cornerstone of this process is the principle of the "3Rs": Replacement, Reduction, and
Refinement.[4][5] Your documentation must show a concerted effort to replace animal models
with non-animal systems, reduce the number of animals used to the minimum necessary for
statistically valid results, and refine procedures to minimize pain and distress.[4][5]

The Alternatives Search: A Methodical Approach

The most effective way to demonstrate compliance is through a comprehensive search of
scientific literature databases.[1][6] The IACUC will assess the information you provide to
ensure a good-faith effort was made to find and consider alternatives.[6]

Experimental Protocol: Database Search for Alternatives

Objective: To systematically search for and evaluate alternatives to the proposed animal
procedures, focusing on the 3Rs.
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Methodology:

 Identify Key Concepts and Keywords: Break down your proposed procedures into core
concepts. For each concept, develop a list of relevant keywords and their synonyms. Include
terms related to your specific procedures, the animal species, and the 3Rs.

o Select Appropriate Databases: A thorough search requires consulting at least two relevant
databases.[6][7] Recommended databases include PubMed/MEDLINE, Scopus, Web of
Science, and specialized databases like TOXLINE for toxicology studies.[2] Resources like
the Animal Welfare Information Center (AWIC) can provide guidance on database selection.

[8][°]

e Develop a Search Strategy: Combine your keywords using Boolean operators (AND, OR,
NOT) to create precise search strings. Employ truncation (* or ?) to capture variations of a
word.[7] Consider using pre-formulated search "hedges" for 3Rs topics if available.[10]

o Execute and Document the Search: For each database searched, record the following:

o

Name of the database[1][11]

[¢]

Date of the search[1][11]

[¢]

Years covered by the search[1][12]

o

The exact keywords and search strings used[1][12]

The number of results obtained for each search.

o

e Analyze the Results: Review the search results for any relevant alternatives.

e Provide a Written Narrative: In your IACUC protocol, provide a detailed narrative of your
search.[1][2] If no alternatives were found, state this clearly. If potential alternatives were
identified, you must provide a scientific justification for why they are not suitable for your
research objectives.[2]
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Comparison of Compliant vs. Non-Compliant

Documentation

The following tables illustrate the difference between a well-documented and a poorly

documented search for alternatives.

Table 1: Comparison of Search Strategy Documentation

Compliant Documentation

Non-Compliant

Feature .

Example Documentation Example
Databases Searched PubMed, Scopus, AWIC "Google"
Date of Search 2025-11-15 Not provided

Years Covered

1995-Present

Not provided

Keywords Used

(mouse OR murine) AND
(cardiac ischemia OR
myocardial infarction) AND
(refinement OR reduction OR
replacement OR "in vitro" OR
"computer model" OR
simulation OR "humane

endpoint")

alternatives to animal use

Narrative Summary

A comprehensive search of
PubMed and Scopus yielded
15 potentially relevant articles.
Upon review, three described
in vitro models of cardiac
ischemia. However, these
models do not adequately
replicate the complex cellular
interactions of the in vivo
microenvironment crucial to
our study of inflammatory
responses. Therefore, they are

not a suitable replacement.

We searched for alternatives

and found none.
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Table 2: Quantitative Summary of Search Efforts

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

Database

Search
String

Date

Years
Searched

Relevant
Number of

Hits

Alternatives
Found

PubMed

((mouse OR
murine) AND
(cardiac
ischemia OR
myocardial
infarction))
AND
(replacement
OR reduction
OR
refinement
OR "in vitro"
OR
"computer
model" OR
simulation
OR "humane

endpoint")

2025-11-15

1995-2025

128 3

Scopus

(TITLE-ABS-
KEY(mouse
OR murine)
AND TITLE-
ABS-

KEY ("cardiac
ischemia” OR
"myocardial
infarction™))
AND (TITLE-
ABS-

KEY (replace
ment OR
reduction OR

refinement

2025-11-15

1995-2025

97 2 (duplicates
of PubMed)
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OR "in vitro"
OR
"computer
model" OR
simulation
OR "humane
endpoint™)

Searched site
for guidance

AWIC documents 2025-11-14 N/A N/A 0
and relevant

databases.

Visualizing the Process

To further clarify the workflow and decision-making process, the following diagrams are
provided.

Identify Potentially Define 3Rs Develop Search
Painful/Distressful Strategy (Keywords,
Procedures Reduction, Databases)

Submit IACUC
Protocol

Click to download full resolution via product page

Caption: Workflow for conducting and documenting a search for alternatives in an IACUC
protocol.
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Potential Alternative Identified

Is it a 'Replacement" alternative
(e.g., in vitro, computer model)?

Is it a 'Refinement’ or 'Reduction’
alternative (e.g., less invasive
procedure, improved analytics)?

Yes

Is the alternative scientifically
valid for the proposed study goals?

Can the model replicate the
necessary biological complexity?

Justify Non-Use in Protocol Implement Alternative

Click to download full resolution via product page

Caption: Decision tree for evaluating and justifying the use or non-use of identified alternatives.

By adhering to a structured and well-documented search process, researchers can confidently
demonstrate to the IACUC that they have met their regulatory and ethical obligations to
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consider alternatives to animal use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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